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Compound of Interest

Compound Name: LP117

Cat. No.: B1675261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of LP117, a novel

research compound identified as a potent inhibitor of 5-Lipoxygenase and a modulator of

ABCB1-mediated drug transport. This document is intended to serve as a critical resource for

researchers, scientists, and professionals in drug development who are working with or

considering the use of LP117 in their studies.

Core Compound Information
Identifier Value

Compound Name LP117

CAS Number 1056468-55-3

Molecular Formula C₂₁H₂₃ClN₄O₂S

Molecular Weight 430.95 g/mol

IUPAC Name
Ethyl 2-((4-chloro-6-(quinolin-6-

ylamino)pyrimidin-2-yl)thio)hexanoate

Primary Functions
5-Lipoxygenase (5-LO) inhibitor (IC₅₀ = 1.1 µM),

Modulator of ABCB1-mediated drug transport

Quantitative Solubility Data
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The solubility of a compound is a critical parameter for a wide range of in vitro and in vivo

experimental designs. Based on currently available data, the solubility of LP117 has been

determined in Dimethyl Sulfoxide (DMSO).

Solvent Concentration Observations Data Source

Dimethyl Sulfoxide

(DMSO)
25 mg/mL Clear Solution Sigma-Aldrich

Dimethyl Sulfoxide

(DMSO)
Soluble -

MedKoo Biosciences,

GlpBio

Further research is required to determine the solubility of LP117 in other common research

solvents such as water, ethanol, methanol, and various buffer systems. Researchers are

advised to perform their own solubility tests for their specific experimental needs.

Experimental Protocols
A standardized protocol for determining the solubility of a research compound like LP117
typically involves the shake-flask method, which is considered the gold standard for evaluating

equilibrium solubility. While a specific, published protocol for LP117's solubility determination is

not available, the following general methodology is recommended.

Objective: To determine the equilibrium solubility of LP117 in a given solvent.

Materials:

LP117 (solid powder)

Selected research solvent (e.g., DMSO, PBS, Ethanol)

Vials with screw caps

Analytical balance

Vortex mixer

Thermostatic shaker/incubator
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Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Syringe filters (e.g., 0.22 µm)

Methodology:

Preparation of Supersaturated Solutions: Add an excess amount of LP117 to a known

volume of the selected solvent in a vial. The exact amount should be more than what is

expected to dissolve to ensure that an equilibrium between the dissolved and undissolved

compound is achieved.

Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to a constant

temperature (e.g., 25°C or 37°C). The samples should be agitated for a sufficient period

(typically 24-48 hours) to reach equilibrium.

Phase Separation: After the equilibration period, centrifuge the vials at a high speed to pellet

the undissolved solid.

Sample Collection and Dilution: Carefully collect an aliquot of the supernatant, ensuring that

no solid particles are disturbed. The supernatant should then be filtered through a syringe

filter to remove any remaining microparticles. A precise dilution of the filtered supernatant

with the mobile phase of the HPLC system is then prepared.

Quantification: Analyze the diluted samples using a validated HPLC method to determine the

concentration of LP117. A standard calibration curve of LP117 should be prepared and run

in parallel to accurately quantify the concentration in the sample.

Data Analysis: The solubility is reported as the mean concentration from at least three

replicate experiments, typically in units of mg/mL or µg/mL.

Signaling Pathways and Experimental Workflows
To facilitate a deeper understanding of the biological context of LP117, the following diagrams

illustrate the relevant signaling pathways and a general experimental workflow for assessing its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1675261?utm_src=pdf-body
https://www.benchchem.com/product/b1675261?utm_src=pdf-body
https://www.benchchem.com/product/b1675261?utm_src=pdf-body
https://www.benchchem.com/product/b1675261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


activity.
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Caption: Signaling pathway of 5-Lipoxygenase (5-LO) and the inhibitory action of LP117.
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Experimental Workflow: Assessing LP117's effect on ABCB1

Cancer cells overexpressing
ABCB1

Incubate cells with a fluorescent
ABCB1 substrate (e.g., Calcein-AM)

+/- LP117

Wash cells to remove
extracellular substrate

Measure intracellular fluorescence
(Flow Cytometry or Plate Reader)

Analyze data to determine
if LP117 increases substrate

accumulation

Conclusion on LP117's
modulatory effect on ABCB1

Click to download full resolution via product page

Caption: A general experimental workflow to evaluate the modulatory effect of LP117 on the

ABCB1 transporter.

Disclaimer: This document is intended for informational purposes for research professionals.

The information provided is based on publicly available data and should be supplemented with

independent verification. The user assumes all responsibility for the safe handling and use of

LP117.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Solubility of LP117 in
Research Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675261#lp117-solubility-in-different-research-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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